Cas no 1182718-72-4 (2,6-dichloro-3,4-diiodopyridine)

2,6-dichloro-3,4-diiodopyridine structure
1182718-72-4 structure
Product Name:2,6-dichloro-3,4-diiodopyridine
CAS No:1182718-72-4
MF:C5HCl2I2N
MW:399.783083677292
CID:2894156
Update Time:2026-04-28

2,6-dichloro-3,4-diiodopyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-dichloro-3,4-diiodopyridine

Computed Properties

  • Exact Mass: 398.75800

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.59760

2,6-dichloro-3,4-diiodopyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium ,  2,2,6,6-Tetramethylpiperidine ,  (T-4)-Dichloro(N1,N1,N2,N2-tetramethyl-1,2-ethanediamine-κN1,κN2)cadmium Solvents: Tetrahydrofuran ,  Hexane ;  15 min, 0 °C
1.2 2 h, rt
1.3 Reagents: Iodine Solvents: Tetrahydrofuran ;  overnight, rt
Reference
Deprotonative Metalation of Chloro- and Bromopyridines Using Amido-Based Bimetallic Species and Regioselectivity-Computed CH Acidity Relationships
Snegaroff, Katia; Nguyen, Tan Tai; Marquise, Nada; Halauko, Yury S.; Harford, Philip J.; et al, Chemistry - A European Journal (2011, 2011, 17(47), 13284-13297

2,6-dichloro-3,4-diiodopyridine Raw materials

2,6-dichloro-3,4-diiodopyridine Preparation Products

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